Cas no 2248339-23-1 (2-{[(Tert-butoxy)carbonyl]amino}-4,6-dimethylpyrimidine-5-carboxylic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-4,6-dimethylpyrimidine-5-carboxylic acid
• CAS No: 2248339-23-1
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 6351686
• PubChem ID: 137937591
• Update Time: 2025-05-28

2-{[(Tert-butoxy)carbonyl]amino}-4,6-dimethylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248339-23-1
• 2-{[(tert-butoxy)carbonyl]amino}-4,6-dimethylpyrimidine-5-carboxylic acid
• 4,6-Dimethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pyrimidine-5-carboxylic acid
• EN300-6508963
• 2-{[(Tert-butoxy)carbonyl]amino}-4,6-dimethylpyrimidine-5-carboxylic acid

• Inchi： 1S/C12H17N3O4/c1-6-8(9(16)17)7(2)14-10(13-6)15-11(18)19-12(3,4)5/h1-5H3,(H,16,17)(H,13,14,15,18)
• InChI Key： NODCEFRXWRPIFL-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC(C)=C(C(=O)O)C(C)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.12190603g/mol
• Monoisotopic Mass: 267.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-4,6-dimethylpyrimidine-5-carboxylic acid

Comprehensive Overview of 2-{[(Tert-butoxy)carbonyl]amino}-4,6-dimethylpyrimidine-5-carboxylic acid (CAS No. 2248339-23-1)

2-{[(Tert-butoxy)carbonyl]amino}-4,6-dimethylpyrimidine-5-carboxylic acid (CAS No. 2248339-23-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that play a pivotal role in drug development, particularly in the design of kinase inhibitors and antiviral agents. The presence of both tert-butoxycarbonyl (Boc) and carboxylic acid functional groups makes it a versatile intermediate for peptide coupling and protecting group strategies.

In recent years, the demand for pyrimidine derivatives has surged due to their applications in targeted cancer therapies and COVID-19 drug discovery. Researchers frequently search for "Boc-protected pyrimidine synthesis" or "CAS 2248339-23-1 supplier" to source high-purity batches for preclinical studies. The compound's structural features, including the 4,6-dimethylpyrimidine core, contribute to its stability and reactivity, enabling modifications for structure-activity relationship (SAR) studies.

The synthesis of 2-{[(Tert-butoxy)carbonyl]amino}-4,6-dimethylpyrimidine-5-carboxylic acid typically involves multi-step organic reactions, such as Boc protection of an amine group followed by selective carboxylation. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practice (GMP) standards. Its logP and solubility profiles are often optimized for drug formulation, addressing common queries like "improving bioavailability of pyrimidine carboxylates."

Beyond pharmaceuticals, this compound is explored in agrochemical research for developing novel herbicides, leveraging its heterocyclic scaffold to interact with plant enzymes. Environmental concerns have also driven interest in "biodegradable pyrimidine derivatives," where its carboxylic acid moiety facilitates greener degradation pathways. Regulatory databases like REACH and FDA list it as a non-hazardous research chemical, aligning with ESG (Environmental, Social, and Governance) trends.

In conclusion, CAS 2248339-23-1 exemplifies the intersection of medicinal chemistry and material science, with ongoing studies investigating its role in proteolysis-targeting chimeras (PROTACs) and metal-organic frameworks (MOFs). Its nomenclature and properties remain a focal point for patent filings and academic publications, underscoring its industrial relevance.